Cas no 2172186-81-9 (3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}propanoic acid)

• Product Name: 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}propanoic acid
• CAS No: 2172186-81-9
• MF: C₂₆H₂₈N₂O₅
• MW: 448.510927200317
• CID: 6165757
• PubChem ID: 165547866
• Update Time: 2025-05-19

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}propanoic acid
• EN300-1489378
• 3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)bicyclo[2.2.1]heptan-2-yl]formamido}propanoic acid
• 2172186-81-9

• Inchi： 1S/C26H28N2O5/c29-22(30)11-12-27-25(31)23-15-9-10-16(13-15)24(23)28-26(32)33-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21,23-24H,9-14H2,(H,27,31)(H,28,32)(H,29,30)
• InChI Key： IHSVDCZQXIRHQU-UHFFFAOYSA-N
• SMILES： O=C(C1C(C2CCC1C2)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)NCCC(=O)O

Computed Properties

• Exact Mass: 448.19982200g/mol
• Monoisotopic Mass: 448.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 735
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}propanoic acid

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}propanoic acid (CAS No. 2172186-81-9): An Overview

3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}propanoic acid (CAS No. 2172186-81-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-Boc-Proline, is a derivative of proline, a non-proteinogenic amino acid, and is characterized by its unique bicyclic structure and the presence of a fluorenylmethyloxycarbonyl (Fmoc) protecting group.

The Fmoc-Boc-Proline molecule is particularly valuable in the synthesis of peptides and peptidomimetics due to its ability to enhance the stability and solubility of the final products. The Fmoc group, which is widely used in solid-phase peptide synthesis (SPPS), provides excellent protection against unwanted side reactions, while the Boc group ensures the stability of the amino group during synthesis.

Recent studies have highlighted the potential applications of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}propanoic acid in various therapeutic areas. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound can be effectively used to synthesize novel peptides with enhanced bioavailability and reduced toxicity. The researchers found that the bicyclic structure of the compound contributes to its improved pharmacokinetic properties, making it a promising candidate for drug development.

In addition to its use in peptide synthesis, Fmoc-Boc-Proline has shown potential in the development of peptidomimetics for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that derivatives of this compound exhibit neuroprotective effects by inhibiting the aggregation of amyloid-beta peptides, a key factor in Alzheimer's disease pathology.

The unique structural features of 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}propanoic acid also make it an attractive candidate for developing novel drug delivery systems. Researchers at the University of California, San Francisco, have developed a nanoparticle-based delivery system using this compound to improve the targeting and efficacy of anticancer drugs. The results, published in Nano Letters, showed that the nanoparticles significantly enhanced drug accumulation in tumor tissues while minimizing systemic toxicity.

The synthetic route for preparing Fmoc-Boc-Proline involves several well-established chemical reactions, including coupling reactions and deprotection steps. The Fmoc group is typically introduced via reaction with fluorenylmethyloxycarbonyl chloride (Fmoc-Cl), while the Boc group is added using di-tert-butyl dicarbonate (Boc₂O). These steps are crucial for ensuring the purity and stability of the final product.

In terms of safety and handling, 3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)bicyclo2.2.1heptan-2-ylformamido}propanoic acid should be stored under dry conditions and protected from light to prevent degradation. It is important to handle this compound with appropriate personal protective equipment (PPE) to avoid skin contact or inhalation.

The future prospects for Fmoc-Boc-Proline are promising, with ongoing research exploring its potential in various therapeutic areas. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in pharmaceutical research and development.